Trithiocarbonic acid
Cat. No. B1221705
CAS RN:
584-10-1
M. Wt: 110.2 g/mol
InChI Key: HIZCIEIDIFGZSS-UHFFFAOYSA-N
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Overview
Description
Carbonotrithioic acid is a chalcocarbonic acid, a thiocarbonyl compound and a one-carbon compound. It is a conjugate acid of a hydrogen trithiocarbonate.
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Spectroscopic Properties : Minkwitz et al. (2002) discussed the synthesis of protonated trithiocarbonic acid, highlighting its water sensitivity and decomposition properties above 233 K. This research offers insight into the chemical behavior of trithiocarbonic acid derivatives (Minkwitz, Neikes, & Lohmann, 2002).
- Infrared and Spectroscopic Studies : Shankaranarayana and Patel (1965) conducted infrared absorption studies on derivatives of trithiocarbonic acid, providing valuable information on the structural properties of these compounds (Shankaranarayana & Patel, 1965).
Chemical Reactions and Interactions
- Reactivity with Electrophilic Reagents : Tanimoto et al. (1982) explored the reactions of 1,2-ethanediylbis(trithiocarbonic acid) dianion with various electrophilic reagents, contributing to our understanding of its chemical reactivity (Tanimoto, Oida, Kokubo, & Okano, 1982).
- Cyclization of Carbon Disulfide : Lentz, Rüdiger, and Seppelt (1997) reported on the reactions of carbon disulfide induced by "naked" fluoride, forming a trithiocarbonic acid derivative. This study provides insights into novel cyclization reactions involving trithiocarbonic acid (Lentz, Rüdiger, & Seppelt, 1997).
Applications in Polymer Science
- Polymerization Processes : Mayadunne et al. (2000) discussed the use of trithiocarbonates as reversible addition−fragmentation chain transfer (RAFT) agents, emphasizing their role in living radical polymerization processes (Mayadunne et al., 2000).
- Photoredox Catalysis : Fu et al. (2017) found that trithiocarbonates can act as photocatalysts for oxygen removal in acrylate photo-CRPs, highlighting their potential in polymerization and industrial applications (Fu, Xie, McKenzie, & Qiao, 2017).
Miscellaneous Applications
- Determination of Thiuram Disulphides : Verma, Sidhu, and Sood (1982) used potassium trithiocarbonate for the titrimetric determination of thiuram disulphides, showing its analytical utility in chemical analysis (Verma, Sidhu, & Sood, 1982).
properties
IUPAC Name |
carbonotrithioic acid |
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InChI |
InChI=1S/CH2S3/c2-1(3)4/h(H2,2,3,4) |
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InChI Key |
HIZCIEIDIFGZSS-UHFFFAOYSA-N |
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Canonical SMILES |
C(=S)(S)S |
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Molecular Formula |
CH2S3 |
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DSSTOX Substance ID |
DTXSID00862140 |
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Molecular Weight |
110.2 g/mol |
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Product Name |
Carbonotrithioic acid | |
CAS RN |
594-08-1, 584-10-1 |
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